2-(Tridecafluorohexyl)-1H-benzimidazole

• IUPAC Name: 2-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-benzimidazole
• InChI: InChI=1S/C13H5F13N2/c14-8(15,7-27-5-3-1-2-4-6(5)28-7)9(16,17)10(18,19)11(20,21)12(22,23)13(24,25)26/h1-4H,(H,27,28)
• InChI Key: IHKGKJQHIIWIAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C13H5F13N2
• DSSTOX Substance ID: DTXSID10555314
• Molecular Weight: 436.17 g/mol
• CAS RN: 119403-54-2

Description

2-(Tridecafluorohexyl)-1H-benzimidazole (TDH-BI) is an organic compound that has been studied for its potential applications in various scientific research fields. TDH-BI is a fluorinated benzimidazole derivative that has a unique combination of chemical and physical properties, making it an attractive molecule for a wide range of applications. TDH-BI has been studied for its use in organic synthesis, drug delivery, and as a bioactive agent.

Scientific Research Applications

Antimicrobial Activity

Benzimidazole derivatives have demonstrated significant antimicrobial properties against a wide range of bacterial and fungal pathogens. The synthesis and characterization of benzimidazole compounds, as well as their efficacy against organisms like Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus flavus, highlight their potential as antimicrobial agents (Salahuddin et al., 2017). Additionally, novel analogues have shown promising activity against protozoa and Trichinella spiralis, suggesting their use in treating parasitic infections (F. Hernández‐Luis et al., 2010).

Material Science

In the development of proton-conducting materials for fuel cell technology, benzimidazole-functionalized fluorocopolymers have been synthesized and evaluated. These materials exhibit enhanced proton conductivities, especially under conditions of low relative humidity, indicating their utility in improving fuel cell performance (B. Campagne et al., 2013).

Anticancer and Pharmaceutical Development

Benzimidazole derivatives have been investigated for their anticancer properties. For instance, novel benzimidazole compounds bearing oxadiazole and triazolo-thiadiazoles demonstrated significant anticancer activities, showcasing the potential for developing new anticancer therapeutics (A. Husain et al., 2012). Furthermore, studies on the antioxidant properties of benzimidazole derivatives in rat liver models suggest their utility in mitigating oxidative stress, which is associated with various diseases, including cancer (C. Kuş et al., 2004).